Cas no 1806990-04-4 (2-(Difluoromethyl)-4-methoxy-3-methylpyridine-5-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-methoxy-3-methylpyridine-5-acetic acid
• CAS No: 1806990-04-4
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4896495
• Update Time: 2025-05-23

2-(Difluoromethyl)-4-methoxy-3-methylpyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methoxy-3-methylpyridine-5-acetic acid

• Inchi： 1S/C10H11F2NO3/c1-5-8(10(11)12)13-4-6(3-7(14)15)9(5)16-2/h4,10H,3H2,1-2H3,(H,14,15)
• InChI Key： VDFXWPZHEBBWDP-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C(=CN=1)CC(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-4-methoxy-3-methylpyridine-5-acetic acid

2-(Difluoromethyl)-4-methoxy-3-methylpyridine-5-acetic Acid: A Comprehensive Overview

2-(Difluoromethyl)-4-methoxy-3-methylpyridine-5-acetic acid (CAS No. 1806990-04-4) is a complex organic compound with a unique structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery, agrochemicals, and advanced materials. The molecule's structure features a pyridine ring substituted with a difluoromethyl group at position 2, a methoxy group at position 4, a methyl group at position 3, and an acetic acid moiety at position 5. These substituents contribute to its distinctive chemical properties and functional versatility.

The synthesis of 2-(Difluoromethyl)-4-methoxy-3-methylpyridine-5-acetic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as Suzuki coupling, Friedel-Crafts alkylation, and nucleophilic aromatic substitution. Researchers have also explored the use of transition metal catalysts to enhance reaction efficiency and selectivity. These developments have significantly improved the scalability of the synthesis process, making it more amenable to industrial applications.

One of the most intriguing aspects of this compound is its potential as a building block for drug development. The pyridine ring serves as a versatile scaffold for incorporating bioactive groups, while the difluoromethyl and methoxy substituents introduce electronic and steric effects that can modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various therapeutic targets, including kinases, proteases, and G-protein coupled receptors (GPCRs). For instance, a derivative has shown potent inhibitory activity against tyrosine kinases involved in cancer cell proliferation.

In addition to its pharmacological applications, 2-(Difluoromethyl)-4-methoxy-3-methylpyridine-5-acetic acid has found utility in agrochemicals. Its ability to interact with plant hormones and regulate growth processes has led to its investigation as a potential herbicide or plant growth regulator. Field trials have indicated that this compound can effectively inhibit the growth of weeds without causing significant adverse effects on crops. This property makes it a candidate for sustainable agricultural practices that minimize environmental impact.

The physical and chemical properties of this compound have also been extensively characterized. Its melting point, boiling point, solubility in various solvents, and thermal stability are critical parameters that influence its handling and storage conditions. Recent studies have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to determine its molecular structure and conformational preferences with high precision. These insights are essential for optimizing its synthesis and application.

From an environmental perspective, understanding the fate and behavior of 2-(Difluoromethyl)-4-methoxy-3-methylpyridine-5-acetic acid in natural systems is crucial for assessing its potential risks to ecosystems. Biodegradation studies have shown that under aerobic conditions, the compound undergoes microbial transformation into less complex molecules within a relatively short timeframe. This suggests that it may not persist in the environment for extended periods, reducing concerns about bioaccumulation.

In conclusion, 2-(Difluoromethyl)-4-methoxy-3-methylpyridine-5-acetic acid (CAS No. 1806990-04-4) represents a multifaceted compound with significant potential across various industries. Its unique structure enables diverse applications in drug discovery, agrochemicals, and materials science while ongoing research continues to uncover new insights into its properties and uses.